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Compound of Interest

Compound Name: 5-Chlorohexanoyl chloride

cat. No.: B601574

An In-Depth Technical Guide: 5-Chlorohexanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chlorohexanoyl chloride is a bifunctional organic compound featuring both an acyl chloride
and an alkyl chloride. This dual reactivity makes it a valuable intermediate and building block in
organic synthesis, particularly in the pharmaceutical and agrochemical sectors. Its reactive acyl
chloride group facilitates the formation of esters, amides, and ketones, while the chloro-alkane
moiety allows for a variety of nucleophilic substitution reactions.[1] A precise understanding of
its structure, nomenclature, properties, and handling requirements is paramount for its effective
and safe utilization in research and development. This guide provides a detailed deconstruction
of its IUPAC name, an overview of its chemical properties, synthesis considerations, and critical
safety protocols for laboratory and industrial settings.

Systematic IUPAC Nomenclature Deconstruction

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds, ensuring that every distinct compound has a unique and
unambiguous name. The name "5-Chlorohexanoyl chloride" is derived by applying these
rigorous rules.

The Principal Functional Group: Acyl Chloride
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The foundation of the name is the principal functional group, which has the highest priority. In
this molecule, the functional group is an acyl chloride (-COCI).

e Rule: For acyclic acyl halides, the name is derived from the corresponding carboxylic acid by
replacing the "-oic acid" suffix with "-oyl halide".[2][3]

» Application: The molecule has a six-carbon chain, which corresponds to hexanoic acid.
Replacing "-oic acid" with "-oyl chloride" gives the base name hexanoyl chloride.

The acyl chloride functional group is assigned the highest priority for numbering, meaning the
carbon atom of the carbonyl group (C=0) is designated as carbon number 1.[2]

The Parent Carbon Chain: Hexane

The core of the molecule is a six-carbon chain.

e Rule: The longest continuous carbon chain containing the principal functional group
determines the parent name.[4][5][6]

» Application: The chain contains six carbon atoms, so the parent alkane is hexane. This gives
the "hexan-" part of the name.

Substituent Identification and Locant Assignment

With the parent chain and principal functional group identified and numbered, any other
attached atoms or groups are named as substituents.

e Rule: Halogen atoms are named as halo- prefixes (e.g., fluoro-, chloro-, bromo-).[6] The
position of each substituent is indicated by a number (a "locant") corresponding to the carbon
atom it is attached to. Numbering begins at the end of the chain that gives the principal
functional group the lowest possible number.[5][6]

o Application: A chlorine atom (ClI) is attached to the chain. Since the acyl chloride carbon is
C1, we number the chain sequentially from that end. The chlorine atom is located on the fifth
carbon, hence the prefix 5-Chloro.

Assembling the Final IUPAC Name
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The complete IUPAC name is assembled by combining the substituent prefix with the parent
chain and functional group suffix.

e Prefix: 5-Chloro
o Parent + Suffix: hexanoyl chloride

Combining these parts yields the full, unambiguous IUPAC name: 5-Chlorohexanoyl chloride.

Molecular Structure & Numbering

O Cc2 > C3 > C4 C6

ITUPAC Naming Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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